Cas no 80099-81-6 ((2-Chloropyridin-3-yl)(phenyl)methanone)
(2-Chloropyridin-3-yl)(phenyl)methanone is a versatile organic compound featuring a pyridine ring substituted with a chlorine atom at the 2-position and a benzoyl group at the 3-position. This structure imparts unique reactivity, making it valuable as a key intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine enhances electrophilic substitution reactions, while the ketone functionality allows for further derivatization. Its rigid aromatic system contributes to stability, and the polar carbonyl group improves solubility in organic solvents. The compound's well-defined crystalline form facilitates purification and characterization. Its balanced lipophilicity makes it particularly useful in medicinal chemistry for designing bioactive molecules targeting heterocyclic recognition sites.
80099-81-6 structure
Product Name:(2-Chloropyridin-3-yl)(phenyl)methanone
CAS No:80099-81-6
MF:C12H8ClNO
MW:217.651021957397
CID:707612
PubChem ID:824619
Update Time:2025-07-02
(2-Chloropyridin-3-yl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloropyridin-3-yl)(phenyl)methanone
- (2-chloropyridin-3-yl)-phenylmethanone
- 3-Benzoyl-2-chloropyridine
- Methanone,(2-chloro-3-pyridinyl)phenyl-
- 2-chloro-3-pyridyl phenyl ketone
- 3-benzoyl-2-chloro-pyridine
- AKOS002684103
- 80099-81-6
- (2-chloro-3-pyridinyl)(phenyl)methanone
- KKJGMDXUAOTRBW-UHFFFAOYSA-N
- CS-0362845
- SCHEMBL3709112
- AC-907/34109021
- AC-12339
- DTXSID20356455
- AB13818
-
- Inchi： 1S/C12H8ClNO/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8H
- InChI Key： KKJGMDXUAOTRBW-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 217.02900
- Monoisotopic Mass: 217.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 356.8 °C at 760 mmHg
- Flash Point: 169.6 °C
- PSA: 29.96000
- LogP: 2.96600
(2-Chloropyridin-3-yl)(phenyl)methanone Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2-Chloropyridin-3-yl)(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176697-1g |
(2-chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM176697-1g |
(2-chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$489 | 2022-06-10 | |
| Alichem | A029193307-5g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 5g |
$1199.00 | 2023-09-01 | |
| Alichem | A029193307-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$360.00 | 2023-09-01 | |
| A2B Chem LLC | AH50425-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 97% | 1g |
$1004.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433515-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95+% | 1g |
￥4377.00 | 2024-07-28 | |
| Aaron | AR00G3VP-250mg |
3-BENZOYL-2-CHLOROPYRIDINE |
80099-81-6 | 95% | 250mg |
$500.00 | 2025-02-11 | |
| Aaron | AR00G3VP-1g |
3-BENZOYL-2-CHLOROPYRIDINE |
80099-81-6 | 95% | 1g |
$800.00 | 2025-02-11 |
(2-Chloropyridin-3-yl)(phenyl)methanone Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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